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CAS No.: 17613-40-0
Cat. No.: B168847
- 7

Executive Summary & Compound Identity

6-Bromophenanthridine (CAS: 17613-40-0) is a halogenated nitrogen-containing heterocycle.
[1][2] It serves as a critical intermediate in the synthesis of optoelectronic materials (OLEDS)
and pharmaceutical candidates, particularly those targeting DNA intercalation or PARP
inhibition.

While standard Safety Data Sheets (SDS) often classify it primarily as an irritant, its planar
phenanthridine core shares structural homology with known intercalating agents (e.g., ethidium
bromide). Therefore, this guide adopts a Precautionary Principle approach, treating the
substance as a potential genotoxin in addition to its stated hazards.

Physiochemical Profile[3][4]
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Property Specification

Chemical Name 6-Bromophenanthridine

CAS Number 17613-40-0

Molecular Formula C13HsBrN

Molecular Weight 258.11 g/mol

Physical State Solid (Off-white to yellow powder)

Solubility S?Iuble in DMSO, ChIoroforrT}., |
Dichloromethane; Low solubility in water.[2]

SMILES BrC1=NC2=CC=CC=C2C3=CC=CC=C13

Hazard Profiling & Toxicology (GHS & Mechanistic)
Standard GHS Classification

Based on current regulatory data, 6-Bromophenanthridine carries the following Hazard
Statements (H-Codes):

H302: Harmful if swallowed.

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The "Hidden" Hazard: Structural Activity Relationship
(SAR)

Expert Insight: Do not rely solely on the "Irritant” label. The phenanthridine moiety is a planar
tricyclic system capable of sliding between DNA base pairs (intercalation).

e Mechanism: The planar aromatic system stabilizes within the DNA double helix via
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-stacking interactions. The bromine substituent at the C6 position provides a reactive handle
for cross-coupling but does not negate the core's affinity for nucleic acids.

» Risk Implication: Until specific Ames test data proves otherwise, handle this compound as a
suspected mutagen.

Risk Management & Engineering Controls

To ensure safety, we implement a "Defense in Depth" strategy. This system relies on
redundancy: if one control fails (e.g., a glove tears), another (e.g., the fume hood) captures the
hazard.

Hierarchy of Controls Visualization
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Figure 1: The Defense in Depth strategy for handling solid aromatic halides.

Personal Protective Equipment (PPE) Matrix
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Body Area Standard Requirement Technical Justification

Aromatic halides can permeate

o latex. Double gloving provides
_ Double Nitrile Gloves (0.11 _
Hand Protection ) ) a "breakthrough time" buffer. If
mm min. thickness). _
the outer glove is splashed,

strip it immediately.

The solid powder can become

] ] electrostatic and airborne
) N95/P100 (only if outside ) o )
Respiratory during weighing. Inhalation
hood); Fume hood preferred. N ) )
facilitates rapid systemic

absorption.

Safety glasses are insufficient
Eye Protection Chemical Splash Goggles. for fine powders or solutions

that may splash.

Experimental Protocols: Safe Handling & Synthesis
Weighing and Transfer

Objective: Prevent particulate contamination of the lab environment.

o Preparation: Place the balance inside the chemical fume hood. If the balance is external, use
a tarred containment vessel (e.g., a screw-top vial) to transport the solid.

 Static Control: Use an anti-static gun or polonium strip if the powder is flighty.

» Solvent Addition: Add the solvent (e.g., DCM or DMSO) to the solid slowly down the side of
the vessel to prevent "puffing” of the powder.

Reaction Monitoring (TLC/HPLC)

Causality: 6-Bromophenanthridine is often used in Suzuki-Miyaura couplings. The reaction
mixture will contain palladium catalysts and boronic acids.[5]

o Protocol: When spotting TLC plates, use a capillary tube. Do not blow on the capillary to dry
it; this generates aerosols. Allow the solvent to evaporate in the hood stream.
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e Waste: Dispose of TLC plates in "Solid Hazardous Waste" containers, not general trash, due
to the leaching potential of the brominated core.

Emergency Response Protocols

In the event of exposure or release, immediate decisive action is required. The following
decision tree guides the response.

Emergency Response Decision Tree

Flush 15+ mins Seek Medical Aid

Exposure SKin/EyelContact (Safety Shower/Eyewash) (Bring SDS)

ﬂ weniy yee | Release

Isolate Area Wet Wipe Method
(Inform Lab Mates) (Avoid Dust Generation)

Benchtop Spill Bag as HazWaste

Click to download full resolution via product page

Figure 2: Workflow for immediate incident mitigation.

Specific First Aid Measures

o Eye Contact: Immediately flush with water for at least 15 minutes. Lift eyelids to ensure
irrigation of the fornix. Phenanthridines can bind to corneal tissue; ophthalmological consult
IS mandatory.

o Skin Contact: Wash with soap and water.[4] Do not use alcohol or DMSO to clean the skin;
these solvents act as carriers, increasing the permeation of the compound into the
bloodstream.

Spill Cleanup (Solid)

e Do not sweep. Sweeping generates dust.

o Wet Method: Cover the spill with a paper towel dampened with a compatible solvent (ethanol
or acetone) or simple water if the spill is small.

» Wipe: Wipe inward from the periphery to the center.
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o Disposal: Place all cleanup materials into a sealed hazardous waste bag. Label as "Toxic
Organic Solid."

Storage and Stability

o Conditions: Store at 2-8°C (refrigerated) or room temperature (depending on supplier spec),
but always in a desiccator.

 Light Sensitivity: Phenanthridines are photo-active. Store in amber vials or wrap containers
in aluminum foil to prevent photo-degradation or photo-induced toxicity.

 Incompatibility: Keep away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Health & Safety Protocol for 6-
Bromophenanthridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b16884 7#health-and-safety-information-for-6-
bromophenanthridine-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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